Cas no 1206987-36-1 (methyl 4-[(3,5-dimethylphenyl)amino]-8-methylquinoline-2-carboxylate)

• Product Name: methyl 4-[(3,5-dimethylphenyl)amino]-8-methylquinoline-2-carboxylate
• CAS No: 1206987-36-1
• MF: C₂₀H₂₀N₂O₂
• MW: 320.385004997253
• CID: 5398376
• Update Time: 2025-05-25

methyl 4-[(3,5-dimethylphenyl)amino]-8-methylquinoline-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• NFJKHOKNLUUQKS-UHFFFAOYSA-N
• methyl 4-[(3,5-dimethylphenyl)amino]-8-methylquinoline-2-carboxylate

• Inchi： 1S/C20H20N2O2/c1-12-8-13(2)10-15(9-12)21-17-11-18(20(23)24-4)22-19-14(3)6-5-7-16(17)19/h5-11H,1-4H3,(H,21,22)
• InChI Key： NFJKHOKNLUUQKS-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC=C2C)=C(NC2=CC(C)=CC(C)=C2)C=C1C(OC)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 4-aminoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives 4-aminoquinolines

Additional information on methyl 4-[(3,5-dimethylphenyl)amino]-8-methylquinoline-2-carboxylate

Introduction to Methyl 4-[(3,5-Dimethylphenyl)Amino]-8-Methylquinoline-2-Carboxylate (CAS No. 1206987-36-1)

Methyl 4-[(3,5-Dimethylphenyl)Amino]-8-Methylquinoline-2-Carboxylate, with the CAS registry number 1206987-36-1, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities. The structure of this compound features a quinoline ring system with specific substituents that contribute to its unique properties and potential applications.

The quinoline core of this molecule is a bicyclic structure consisting of a benzene ring fused to a pyridine ring. The substitution pattern on the quinoline ring plays a crucial role in determining its chemical and biological properties. In this case, the quinoline ring is substituted at positions 4 and 8 with an amino group linked to a 3,5-dimethylphenyl moiety and a methyl group, respectively. Additionally, the carboxylic acid group at position 2 is esterified with a methyl group, forming the methyl ester.

Recent studies have highlighted the potential of quinoline derivatives as anticancer agents due to their ability to inhibit key enzymes and pathways involved in cancer progression. For instance, research has shown that certain quinoline-based compounds can target topoisomerases, which are essential for DNA replication and repair in cancer cells. The presence of the 3,5-dimethylphenylamino group in this compound may enhance its ability to interact with these targets, making it a promising candidate for further investigation in oncology.

Beyond its anticancer potential, methyl 4-[(3,5-dimethylphenyl)amino]-8-methylquinoline-2-carboxylate has also been explored for its anti-inflammatory and antimicrobial activities. The phenylamino substituent is known to contribute to the molecule's ability to modulate inflammatory pathways, while the quinoline core provides a rigid structure that can interact with microbial targets such as bacterial cell membranes or viral entry mechanisms.

From a synthetic perspective, the preparation of this compound involves multi-step organic synthesis techniques. The construction of the quinoline ring typically begins with condensation reactions between aniline derivatives and aldehydes or ketones. Subsequent functionalization steps are then employed to introduce the specific substituents at positions 4 and 8 on the quinoline ring. The esterification step at position 2 ensures stability and solubility properties that are advantageous for both analytical characterization and biological testing.

Modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in confirming the structure of this compound. These methods provide detailed insights into the molecular composition and connectivity of atoms within the molecule, ensuring accurate identification and characterization.

In terms of applications, methyl 4-[(3,5-dimethylphenyl)amino]-8-methylquinoline-2-carboxylate serves as a valuable tool in drug discovery research. Its structural features make it an ideal candidate for exploring novel therapeutic strategies against various diseases. Furthermore, its stability under physiological conditions suggests potential suitability for oral or parenteral administration in clinical settings.

Looking ahead, ongoing research aims to optimize the pharmacokinetic properties of this compound by modifying its substituents or incorporating additional functional groups. Such modifications could enhance bioavailability, reduce toxicity, or improve targeting specificity towards disease-related biomarkers.

In conclusion, methyl 4-[(3,5-dimethylphenyl)amino]-8-methylquinoline-2-carboxylate (CAS No. 1206987-36-1) represents an intriguing compound with multifaceted biological activities and promising therapeutic potential. As research continues to uncover its mechanisms of action and optimize its properties, this compound stands as a testament to the ongoing advancements in medicinal chemistry.